6-(3,4-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H10Cl2N4OS
• Molecular Weight: 377.2 g/mol
• IUPAC Name: 6-(3,4-dichlorophenyl)-3-(2-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H10Cl2N4OS/c1-23-13-5-3-2-4-10(13)14-19-20-16-22(14)21-15(24-16)9-6-7-11(17)12(18)8-9/h2-8H,1H3
• InChI Key: XSZKTLSOWGKXOZ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NN=C3N2N=C(S3)C4=CC(=C(C=C4)Cl)Cl

Description

6-(3,4-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has attracted the attention of researchers due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 6-(3,4-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that this compound may act by inhibiting enzymes or proteins involved in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that 6-(3,4-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has various biochemical and physiological effects. This compound has been found to have antioxidant properties, which may help protect cells from oxidative damage. It has also been shown to have anti-inflammatory effects, which may help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(3,4-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential therapeutic applications and its ability to interact with various biological targets. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 6-(3,4-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include investigating its potential use in the treatment of various diseases, such as cancer and neurological disorders. Further studies are also needed to understand its mechanism of action and to optimize its synthesis for potential therapeutic use.
In conclusion, 6-(3,4-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has shown promising results in scientific research. Its potential applications in the field of medicinal chemistry make it an interesting compound for further investigation. Future research should focus on understanding its mechanism of action and optimizing its synthesis for potential therapeutic use.

Synthesis Methods

The synthesis of 6-(3,4-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been achieved using different approaches, including the reaction of 3,4-dichlorobenzaldehyde, 2-methoxybenzaldehyde, and 4-amino-5-mercapto-1,2,4-triazole in the presence of a catalyst. Another method involves the reaction of 3,4-dichlorophenyl isocyanate, 2-methoxyphenyl isocyanate, and 4-amino-5-mercapto-1,2,4-triazole.

Scientific Research Applications

The potential applications of 6-(3,4-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. This compound has been studied for its antimicrobial, anti-inflammatory, and anticancer properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease.